Cas no 851903-52-1 (N-(5-Bromothiophen-2-yl)methyl-2-chloro-N-ethylacetamide)

• Product Name: N-(5-Bromothiophen-2-yl)methyl-2-chloro-N-ethylacetamide
• CAS No: 851903-52-1
• MF: C₉H₁₁BrClNOS
• MW: 296.611739397049
• CID: 3107957
• PubChem ID: 4961850
• Update Time: 2025-06-11

N-(5-Bromothiophen-2-yl)methyl-2-chloro-N-ethylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[(5-bromothien-2-yl)methyl]-2-chloro-N-ethylacetamide
• AKOS008987395
• NCGC00332580-01
• G38730
• AB01165739-04
• 851903-52-1
• Z85956681
• N-[(5-bromothiophen-2-yl)methyl]-2-chloro-N-ethylacetamide
• AB01165739-03
• N-[(5-Bromo-2-thienyl)methyl]-2-chloro-N-ethylacetamide
• DTXSID401205645
• EN300-12339
• N-(5-Bromothiophen-2-yl)methyl-2-chloro-N-ethylacetamide

• Inchi： 1S/C9H11BrClNOS/c1-2-12(9(13)5-11)6-7-3-4-8(10)14-7/h3-4H,2,5-6H2,1H3
• InChI Key： NLZAEWWOYAJKCZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CN(C(CCl)=O)CC)S1

Computed Properties

• Exact Mass: 294.94333Da
• Monoisotopic Mass: 294.94333Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 48.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on N-(5-Bromothiophen-2-yl)methyl-2-chloro-N-ethylacetamide

Introduction to N-(5-Bromothiophen-2-yl)methyl-2-chloro-N-ethylacetamide (CAS No. 851903-52-1)

N-(5-Bromothiophen-2-yl)methyl-2-chloro-N-ethylacetamide, identified by its CAS number 851903-52-1, is a significant compound in the field of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and synthetic chemistry.

The molecular structure of N-(5-Bromothiophen-2-yl)methyl-2-chloro-N-ethylacetamide consists of a thiophene ring substituted with a bromine atom at the 5-position, an ethyl group at the 2-position, and an acetamide moiety. This configuration imparts specific electronic and steric properties that make it a valuable intermediate in organic synthesis. The presence of both bromine and chlorine atoms provides reactive sites for further functionalization, enabling the development of more complex molecules.

In recent years, there has been a growing interest in thiophene derivatives due to their broad spectrum of biological activities. Thiophenes, as heterocyclic compounds, are known for their role in various pharmacological applications, including antiviral, antibacterial, and anticancer agents. The introduction of substituents such as bromine and chlorine enhances the reactivity and bioavailability of these compounds, making them more suitable for therapeutic purposes.

N-(5-Bromothiophen-2-yl)methyl-2-chloro-N-ethylacetamide has been explored in several cutting-edge research studies. One notable area of investigation is its potential use as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By modifying the structure of N-(5-Bromothiophen-2-yl)methyl-2-chloro-N-ethylacetamide, researchers aim to develop selective kinase inhibitors that can modulate these pathways effectively.

The compound's versatility also extends to its application in materials science. The unique electronic properties of the thiophene ring make it an attractive candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics. The bromine and chlorine substituents further enhance its suitability for these applications by improving its stability and compatibility with other materials.

In addition to its pharmaceutical and materials science applications, N-(5-Bromothiophen-2-yl)methyl-2-chloro-N-ethylacetamide has been studied for its potential role in agrochemicals. The structural features of this compound make it a promising candidate for developing new pesticides and herbicides. These compounds are essential for modern agriculture, helping to protect crops from pests and diseases while minimizing environmental impact.

The synthesis of N-(5-Bromothiophen-2-yl)methyl-2-chloro-N-ethylacetamide involves several key steps that highlight the compound's complexity and the expertise required for its production. The process typically begins with the bromination of thiophene at the 5-position, followed by the introduction of an ethyl group at the 2-position. Subsequent chlorination at the amide nitrogen completes the synthesis. Each step requires precise control over reaction conditions to ensure high yield and purity.

The compound's reactivity also presents challenges in terms of storage and handling. While it is not classified as a hazardous material, proper precautions must be taken to prevent degradation and ensure safety. Researchers working with N-(5-Bromothiophen-2-yl)methyl-2-chloro-N-ethylacetamide must adhere to strict protocols to maintain its integrity throughout experimental procedures.

The future prospects for N-(5-Bromothiophen-2-yl)methyl-2-chloro-N-N-acetamide